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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzaldehyde

Cat. No.: B058038

Technical Guide: 4-
(Trifluoromethyl)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-(Trifluoromethyl)benzaldehyde, a key reagent and building block in organic
synthesis, particularly in the development of novel pharmaceutical compounds.

Core Physicochemical Data

The fundamental molecular and physical properties of 4-(Trifluoromethyl)benzaldehyde are
summarized in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula CsHsF30 [1112][3][4]
Molecular Weight 174.12 g/mol [11[3][4]1[5]16]
Alternate Molecular Weight 174.1199 g/mol [2]

CAS Registry Number 455-19-6 [2]
Appearance Clear colorless to yellow liquid [3]

Density 1.275 g/mL at 25 °C [31[6]

Boiling Point 66-67 °C at 13 mmHg [3]
Refractive Index n20/D 1.463 [3]

Chemical Structure

The molecular structure of 4-(Trifluoromethyl)benzaldehyde is characterized by a benzene
ring substituted with a formyl group (-CHO) and a trifluoromethyl group (-CFs) at the para (4)
position.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(Trifluoromethyl)benzaldehyde molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058038#4-trifluoromethyl-benzaldehyde-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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